Cas no 587828-42-0 (5-bromo-2-(pyridin-4-yl)-1H-indole-3-carbaldehyde)

• Product Name: 5-bromo-2-(pyridin-4-yl)-1H-indole-3-carbaldehyde
• CAS No: 587828-42-0
• MF: C₁₄H₉BrN₂O
• MW: 301.138062238693
• MDL: MFCD05180364
• CID: 5234896
• Update Time: 2026-03-08

5-bromo-2-(pyridin-4-yl)-1H-indole-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-bromo-2-(pyridin-4-yl)-1H-indole-3-carbaldehyde

• MDL： MFCD05180364
• Inchi： 1S/C14H9BrN2O/c15-10-1-2-13-11(7-10)12(8-18)14(17-13)9-3-5-16-6-4-9/h1-8,17H
• InChI Key： FYWGRAFWAMCLKW-UHFFFAOYSA-N
• SMILES： N1C2=C(C=C(Br)C=C2)C(C=O)=C1C1C=CN=CC=1

Additional information on 5-bromo-2-(pyridin-4-yl)-1H-indole-3-carbaldehyde

Introduction to 5-bromo-2-(pyridin-4-yl)-1H-indole-3-carbaldehyde (CAS No. 587828-42-0) and Its Emerging Applications in Chemical Biology

5-bromo-2-(pyridin-4-yl)-1H-indole-3-carbaldehyde, identified by the CAS number 587828-42-0, is a structurally intriguing heterocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry. This compound belongs to the class of indole derivatives, which are well-documented for their diverse biological activities and pharmaceutical potential. The presence of a bromine substituent at the 5-position and a pyridine moiety at the 2-position introduces unique electronic and steric properties, making it a valuable scaffold for further chemical modifications and biological investigations.

The indole core is a prominent structural motif in natural products and bioactive molecules, with well-established roles in various biological processes. Indole derivatives exhibit a wide spectrum of pharmacological effects, including antimicrobial, anti-inflammatory, anticancer, and neuroprotective properties. The aldehyde functional group at the 3-position of the indole ring provides a reactive site for further derivatization, enabling the synthesis of complex molecules through condensation reactions, Schiff base formations, or as a precursor in cross-coupling reactions.

5-bromo-2-(pyridin-4-yl)-1H-indole-3-carbaldehyde (CAS No. 587828-42-0) has emerged as a versatile intermediate in drug discovery efforts due to its ability to serve as a building block for more sophisticated pharmacophores. The bromine atom at the 5-position enhances electrophilicity, facilitating its participation in nucleophilic substitution reactions, while the pyridine ring contributes to hydrogen bonding interactions and influences molecular recognition events. These features make it particularly useful in designing molecules that interact with biological targets such as enzymes and receptors.

In recent years, there has been growing interest in leveraging computational chemistry and high-throughput screening methodologies to identify novel bioactive compounds. The structural features of 5-bromo-2-(pyridin-4-yl)-1H-indole-3-carbaldehyde have been computationally analyzed to predict its binding affinity to various protein targets. Studies suggest that this compound may exhibit inhibitory activity against enzymes involved in cancer pathways, such as tyrosine kinases and poly(ADP-ribose) polymerases (PARPs). These predictions have guided experimental efforts aimed at optimizing its pharmacological profile.

The pyridine moiety in 5-bromo-2-(pyridin-4-yl)-1H-indole-3-carbaldehyde (CAS No. 587828-42-0) has been shown to enhance solubility and improve oral bioavailability when incorporated into drug-like molecules. This property is particularly relevant in medicinal chemistry, where solubility is often a critical factor determining a compound’s suitability for therapeutic use. Additionally, the bromine substituent can be selectively modified through transition-metal-catalyzed cross-coupling reactions, allowing for the introduction of aryl or heteroaryl groups that may enhance binding interactions with biological targets.

Recent experimental investigations have explored the derivatives of 5-bromo-2-(pyridin-4-yl)-1H-indole-3-carbaldehyde (CAS No. 587828-42-0) for their potential applications in treating neurological disorders. For instance, modifications at the aldehyde position have led to compounds that exhibit antioxidant properties, which are relevant in conditions such as Alzheimer’s disease and Parkinson’s disease where oxidative stress plays a significant role. The combination of the indole and pyridine scaffolds appears to confer unique properties that make this class of compounds attractive for further exploration.

The synthesis of 5-bromo-2-(pyridin-4-yl)-1H-indole-3-carbaldehyde (CAS No. 587828-42-0) involves multi-step organic transformations that highlight its synthetic utility. Starting from commercially available precursors such as 2-acetylpyridine and 3-bromooxindole, the compound can be synthesized through condensation reactions followed by bromination and functional group interconversions. These synthetic routes are amenable to scalability, making it feasible to produce sufficient quantities for both research purposes and potential clinical development.

The growing body of literature on indole derivatives underscores their importance as pharmacological tools. Researchers have employed 5-bromo-2-(pyridin-4-y l)-1H-indole -3-carbaldehyde (CAS No. 587828 -42 -0) as a starting material to develop novel inhibitors targeting bacterial resistance mechanisms. The aldehyde group allows for derivatization into β-lactamase inhibitors or other antimicrobial agents, demonstrating its versatility in addressing emerging challenges in infectious diseases.

5-bromo -2 -( py ridin -4 - yl ) -1 H -ind ole -3 - car bal de hyde ( CAS No . 587828 -42 -0 ) has also been investigated for its potential role in modulating immune responses. Indole derivatives are known to influence cytokine production and immune cell function, making them promising candidates for immunomodulatory therapies. Preliminary studies suggest that this compound may modulate pathways involved in inflammation and autoimmunity by interacting with transcription factors such as nuclear factor kappa B (NFκB).

The integration of machine learning models into drug discovery pipelines has accelerated the identification of promising candidates like 5-bromo -2 -( py ridin -4 - yl ) -1 H -ind ole -3 - car bal de hyde (CAS No . 587828 -42 -0 ). These models predict biological activity based on structural features extracted from large datasets, enabling researchers to prioritize compounds for experimental validation efficiently. Such computational approaches have been instrumental in identifying novel analogs with enhanced potency or selectivity against disease-relevant targets.

The future prospects of 5-bromo -2 -( py ridin e ) _4 _ yl ) _1 H _ind ole _3 _car bal de hyde ( CAS No . 587828 _42 _0 ) lie in its exploration as a scaffold for next-generation therapeutics . By combining it with other functional groups or exploring different substitution patterns , researchers aim to develop molecules with improved pharmacokinetic profiles , reduced toxicity , and enhanced therapeutic efficacy . Collaborative efforts between synthetic chemists , biochemists , and computational scientists will be crucial in realizing these goals.